Cas no 1221423-76-2 (6-Methoxy-5-(4-(trifluoromethyl)phenyl)-3-pyridinecarbaldehyde)

• Product Name: 6-Methoxy-5-(4-(trifluoromethyl)phenyl)-3-pyridinecarbaldehyde
• CAS No: 1221423-76-2
• MF: C₁₄H₁₀F₃NO₂
• MW: 281.229914188385
• CID: 4983362
• Update Time: 2025-11-06

6-Methoxy-5-(4-(trifluoromethyl)phenyl)-3-pyridinecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-5-(4-(trifluoromethyl)phenyl)nicotinaldehyde
• 6-methoxy-5-(4-(trifluoromethyl)phenyl)-3-pyridinecarbaldehyde
• 6-Methoxy-5-(4-(trifluoromethyl)phenyl)-3-pyridinecarbaldehyde

• Inchi： 1S/C14H10F3NO2/c1-20-13-12(6-9(8-19)7-18-13)10-2-4-11(5-3-10)14(15,16)17/h2-8H,1H3
• InChI Key： DJOKNQMGWGPGGX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C(=NC=C(C=O)C=1)OC)(F)F

Computed Properties

• Exact Mass: 281.06636305 g/mol
• Monoisotopic Mass: 281.06636305 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 281.23
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-Methoxy-5-(4-(trifluoromethyl)phenyl)-3-pyridinecarbaldehyde

Comprehensive Overview of 6-Methoxy-5-(4-(trifluoromethyl)phenyl)-3-pyridinecarbaldehyde (CAS No. 1221423-76-2)

6-Methoxy-5-(4-(trifluoromethyl)phenyl)-3-pyridinecarbaldehyde (CAS No. 1221423-76-2) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique molecular structure, featuring a methoxy group, a trifluoromethylphenyl moiety, and an aldehyde functional group. These structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel kinase inhibitors and antimicrobial agents.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical for drug design. Researchers are increasingly exploring 6-Methoxy-5-(4-(trifluoromethyl)phenyl)-3-pyridinecarbaldehyde as a key building block in medicinal chemistry. Its CAS No. 1221423-76-2 is frequently cited in patent literature, underscoring its relevance in intellectual property related to small-molecule therapeutics. The compound's aldehyde group also offers versatile reactivity, enabling its use in Schiff base formation and nucleophilic addition reactions.

The synthesis of 6-Methoxy-5-(4-(trifluoromethyl)phenyl)-3-pyridinecarbaldehyde typically involves multi-step organic transformations, including cross-coupling reactions and selective oxidation. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity and structural confirmation. This compound's thermodynamic stability and solubility profile have been extensively studied to optimize its application in high-throughput screening assays.

From an industrial perspective, 6-Methoxy-5-(4-(trifluoromethyl)phenyl)-3-pyridinecarbaldehyde aligns with the growing trend toward sustainable chemistry. Its potential use in green synthesis methodologies, such as catalytic hydrogenation, has been explored to minimize environmental impact. Additionally, the compound's compatibility with flow chemistry systems makes it attractive for process intensification in large-scale production.

In the context of drug discovery, this compound has been investigated for its role in modulating enzyme activity, particularly in cancer research. Its structure-activity relationship (SAR) studies have provided insights into the design of next-generation therapeutics. Furthermore, the trifluoromethyl group enhances blood-brain barrier permeability, making it a candidate for central nervous system (CNS) drug development.

The analytical characterization of CAS No. 1221423-76-2 involves techniques like mass spectrometry and X-ray crystallography, which are essential for quality control in pharmaceutical manufacturing. Regulatory compliance, including ICH guidelines, is strictly adhered to during its production to meet global standards for API intermediates.

Emerging applications of 6-Methoxy-5-(4-(trifluoromethyl)phenyl)-3-pyridinecarbaldehyde extend to material science, where its electronic properties are leveraged in the development of organic semiconductors. The compound's conjugated system also shows promise in photocatalysis, contributing to advancements in renewable energy technologies.

In summary, 6-Methoxy-5-(4-(trifluoromethyl)phenyl)-3-pyridinecarbaldehyde (CAS No. 1221423-76-2) represents a multifaceted compound with broad applicability across life sciences and industrial chemistry. Its continued exploration underscores the intersection of innovation and practical utility in modern scientific research.